Cas no 58349-09-0 (Thiourea, nonyl-)

Thiourea, nonyl- structure
Thiourea, nonyl- structure
Product Name:Thiourea, nonyl-
CAS No:58349-09-0
MF:C10H22N2S
MW:202.360081195831
CID:342408
PubChem ID:14849072
Update Time:2025-04-19

Thiourea, nonyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, nonyl-
    • nonylthiourea
    • SCHEMBL5570327
    • 58349-09-0
    • DTXSID30564680
    • N-Nonylthiourea
    • Inchi: 1S/C10H22N2S/c1-2-3-4-5-6-7-8-9-12-10(11)13/h2-9H2,1H3,(H3,11,12,13)
    • InChI Key: DOXBODWJDNHQOS-UHFFFAOYSA-N
    • SMILES: S=C(N)NCCCCCCCCC

Computed Properties

  • Exact Mass: 202.15056
  • Monoisotopic Mass: 202.15036988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 38.05
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